Cas no 1270421-62-9 (1-3-Chloro-4-(trifluoromethoxy)phenylethan-1-amine)

• Product Name: 1-3-Chloro-4-(trifluoromethoxy)phenylethan-1-amine
• CAS No: 1270421-62-9
• MF: C₉H₉ClF₃NO
• MW: 239.62207198143
• MDL: MFCD18707820
• CID: 5561034
• PubChem ID: 89875055
• Update Time: 2025-07-31

1-3-Chloro-4-(trifluoromethoxy)phenylethan-1-amine Chemical and Physical Properties

Names and Identifiers

• 1-[3-Chloro-4-(trifluoromethoxy)phenyl]ethan-1-amine
• A1-16850
• 1-[3-chloro-4-(trifluoromethoxy)phenyl]ethanamine
• 1270421-62-9
• SCHEMBL18249187
• EN300-1931282
• 1-3-Chloro-4-(trifluoromethoxy)phenylethan-1-amine

• MDL： MFCD18707820
• Inchi： 1S/C9H9ClF3NO/c1-5(14)6-2-3-8(7(10)4-6)15-9(11,12)13/h2-5H,14H2,1H3
• InChI Key： DWLRXTOFTZHTML-UHFFFAOYSA-N
• SMILES： ClC1=C(C=CC(=C1)C(C)N)OC(F)(F)F

Computed Properties

• Exact Mass: 239.0324761g/mol
• Monoisotopic Mass: 239.0324761g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 212
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3
• Topological Polar Surface Area: 35.2Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenol ethers Phenol ethers
• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenol ethers

Additional information on 1-3-Chloro-4-(trifluoromethoxy)phenylethan-1-amine

Recent Advances in the Study of 1-3-Chloro-4-(trifluoromethoxy)phenylethan-1-amine (CAS: 1270421-62-9)

The compound 1-3-Chloro-4-(trifluoromethoxy)phenylethan-1-amine (CAS: 1270421-62-9) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential therapeutic applications. This research briefing aims to provide an overview of the latest findings related to this compound, including its synthesis, pharmacological properties, and potential clinical applications. The information presented herein is based on a thorough review of recent peer-reviewed publications, patents, and industry reports.

Recent studies have highlighted the unique structural features of 1-3-Chloro-4-(trifluoromethoxy)phenylethan-1-amine, which contribute to its bioactivity. The presence of both chloro and trifluoromethoxy substituents on the phenyl ring enhances its binding affinity to specific biological targets, making it a promising candidate for drug development. Researchers have employed advanced synthetic techniques, such as asymmetric catalysis and microwave-assisted synthesis, to optimize the production of this compound with high enantiomeric purity.

Pharmacological investigations have revealed that 1-3-Chloro-4-(trifluoromethoxy)phenylethan-1-amine exhibits potent activity against a range of biological targets, including neurotransmitter receptors and enzymes involved in inflammatory pathways. In vitro and in vivo studies have demonstrated its efficacy in modulating key signaling pathways, suggesting potential applications in the treatment of neurological disorders and inflammatory diseases. Notably, its pharmacokinetic profile, including bioavailability and metabolic stability, has been characterized in preclinical models, providing valuable insights for further development.

One of the most promising aspects of this compound is its potential as a lead molecule for the development of novel therapeutics. Recent patent filings indicate that several pharmaceutical companies are exploring its derivatives for use in central nervous system (CNS) disorders and autoimmune conditions. Additionally, computational modeling studies have provided a deeper understanding of its mechanism of action, facilitating the design of more potent and selective analogs.

Despite these advancements, challenges remain in the clinical translation of 1-3-Chloro-4-(trifluoromethoxy)phenylethan-1-amine. Issues such as toxicity, off-target effects, and formulation stability need to be addressed through further research. Collaborative efforts between academia and industry are essential to overcome these hurdles and accelerate the development of this compound into a viable therapeutic agent.

In conclusion, 1-3-Chloro-4-(trifluoromethoxy)phenylethan-1-amine (CAS: 1270421-62-9) represents a promising candidate in the field of medicinal chemistry, with significant potential for therapeutic applications. Continued research and development efforts are warranted to fully exploit its pharmacological properties and bring it closer to clinical use. This briefing underscores the importance of interdisciplinary collaboration in advancing the understanding and application of this compound.